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Compound of Interest

Compound Name: N-Methyl-3-pentanamine

Cat. No.: B3042173 Get Quote

This technical guide provides a comprehensive overview of N-Methyl-3-pentanamine, a

secondary aliphatic amine. The document is intended for researchers, scientists, and

professionals in drug development, offering insights into its chemical properties and plausible

synthetic routes. While a detailed historical record of its initial discovery and synthesis is not

readily available in prominent scientific literature, this guide outlines the fundamental

characteristics of the compound and provides a detailed, generalized experimental protocol for

its preparation.

Chemical and Physical Properties
N-Methyl-3-pentanamine, with the chemical formula C₆H₁₅N, is also known by its IUPAC

name, N-methylpentan-3-amine. It is a secondary amine where a methyl group and a pentan-3-

yl group are attached to a nitrogen atom. The following table summarizes its key computed

chemical and physical properties.
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Property Value Source

Molecular Formula C₆H₁₅N PubChem

Molecular Weight 101.19 g/mol PubChem

IUPAC Name N-methylpentan-3-amine PubChem

CAS Number 52317-98-3 PubChem

XLogP3 1.7 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 101.120449483 g/mol PubChem

Appearance Reported as a yellow liquid Rlavie

Historical Context and Discovery
The specific historical details regarding the first synthesis and discovery of N-Methyl-3-
pentanamine are not well-documented in readily accessible scientific literature. General

methods for the synthesis of secondary amines, such as the alkylation of primary amines and

reductive amination of ketones, were developed throughout the 20th century. It is likely that N-
Methyl-3-pentanamine was first synthesized as part of broader investigations into aliphatic

amines or as an intermediate in the synthesis of other compounds. However, a seminal

discovery paper or a specific date of discovery could not be identified in the reviewed literature.

Synthesis of N-Methyl-3-pentanamine
A common and efficient method for the synthesis of N-Methyl-3-pentanamine is the reductive

amination of 3-pentanone with methylamine. This reaction proceeds in two main steps: the

formation of an intermediate imine followed by its reduction to the final amine product.
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Experimental Protocol: Reductive Amination of 3-
Pentanone
This protocol describes a general procedure for the synthesis of N-Methyl-3-pentanamine via

reductive amination.

Materials:

3-Pentanone

Methylamine (solution in a suitable solvent, e.g., methanol or THF)

Sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃)

Methanol (or another suitable solvent)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Condenser (if heating is required)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-

pentanone in methanol.
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Imine Formation: To the stirred solution, add a solution of methylamine. The mixture is

typically stirred at room temperature for a period of 1 to 24 hours to allow for the formation of

the intermediate imine. The progress of the reaction can be monitored by techniques such as

TLC or GC-MS.

Reduction: Once imine formation is complete or has reached equilibrium, the reducing agent

(e.g., sodium borohydride) is added portion-wise to the reaction mixture. The temperature

should be controlled, often by using an ice bath, as the reduction can be exothermic.

Quenching and Workup: After the reduction is complete, the reaction is quenched by the

slow addition of water or dilute hydrochloric acid to destroy any excess reducing agent.

Extraction: The pH of the solution is adjusted with a base (e.g., sodium hydroxide) to

deprotonate the amine salt and facilitate its extraction into an organic solvent. The product is

then extracted with a suitable organic solvent like diethyl ether. The organic layers are

combined.

Drying and Evaporation: The combined organic extracts are dried over an anhydrous drying

agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by distillation to obtain pure N-Methyl-3-
pentanamine.
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Caption: Experimental workflow for the synthesis of N-Methyl-3-pentanamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3042173?utm_src=pdf-body
https://www.benchchem.com/product/b3042173?utm_src=pdf-body
https://www.benchchem.com/product/b3042173?utm_src=pdf-body-img
https://www.benchchem.com/product/b3042173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Biological Activity
There is no significant information available in the public domain regarding the biological

activity or interaction of N-Methyl-3-pentanamine with specific signaling pathways. Its

structural similarity to other simple aliphatic amines suggests it may have general properties

associated with this class of compounds, but specific pharmacological or biological studies

appear to be lacking.

Logical Relationships in Synthesis
The synthesis of N-Methyl-3-pentanamine via reductive amination involves a clear logical

progression of chemical transformations. The initial step is the nucleophilic attack of the

primary amine (methylamine) on the carbonyl carbon of the ketone (3-pentanone). This is

followed by dehydration to form an imine, which is then reduced to the final secondary amine

product.
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Caption: Logical relationship of reactants and intermediates in the synthesis.

Conclusion
N-Methyl-3-pentanamine is a simple secondary aliphatic amine with well-defined chemical

and physical properties. While its specific discovery and historical timeline are not prominently

documented, its synthesis can be reliably achieved through established methods such as the

reductive amination of 3-pentanone. Further research would be required to explore any

potential biological activity or applications of this compound. This guide provides a foundational

understanding for researchers and professionals interested in N-Methyl-3-pentanamine.

To cite this document: BenchChem. [N-Methyl-3-pentanamine: A Technical Overview of Its
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042173#discovery-and-history-of-n-methyl-3-
pentanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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